8-Methylthiazolo[4',5':5,6]benzo[1,2-d]isothiazol-2-amine
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Overview
Description
8-Methylthiazolo[4',5':5,6]benzo[1,2-d]isothiazol-2-amine, also known as this compound, is a useful research compound. Its molecular formula is C9H7N3S2 and its molecular weight is 221.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Benzothiazoles, including structures like 8-Methylthiazolo[4',5':5,6]benzo[1,2-d]isothiazol-2-amine, are significant in the realm of pharmaceutical chemistry due to their broad spectrum of biological activities. These compounds are cornerstone molecules in medicinal research, demonstrating various pharmacological properties, such as antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Some benzothiazole derivatives are also recognized for their potential as antitumor agents (Kamal et al., 2015).
Role in Drug Development
Benzothiazole derivatives, due to their unique structural features and pharmacophoric properties, have been extensively explored for lead discovery in drug development. These compounds have been found active against different families of targets, suggesting their versatility in the design of new therapeutic agents. Their efficacy and safety in treating various disorders make them invaluable in the drug research field (N. Dighe et al., 2015; Shaik Khasimbi et al., 2021).
Application in Therapeutic Agents
The structural diversity and biological efficacy of benzothiazoles have led to their application in various therapeutic areas, including treatments for cancer, psychiatric and mood disorders, and other significant medical conditions. For instance, certain benzothiazole derivatives have been investigated for their role in dopamine receptor modulation, showcasing their potential in treating neuropsychiatric disorders (Radomír Jůza et al., 2022).
Benzothiazoles in Alzheimer's Research
Specific benzothiazole structures have been explored for their application in imaging Alzheimer's disease, offering insights into amyloid deposition in the brain. This has significant implications for early detection and the evaluation of anti-amyloid therapies, representing a critical step forward in understanding and treating Alzheimer's disease (A. Nordberg, 2007).
Future Directions
Thiazoles have been the subject of much research due to their diverse biological activities . Future research may continue to explore the potential applications of thiazole derivatives, including “8-Methylthiazolo[4’,5’:5,6]benzo[1,2-d]isothiazol-2-amine”, in various fields such as medicinal chemistry.
Mechanism of Action
Target of Action
It is known that thiazole derivatives have diverse biological activities and can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Thiazole derivatives are known to influence a variety of biochemical pathways, leading to downstream effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Result of Action
Thiazole derivatives are known to have a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Properties
IUPAC Name |
8-methyl-[1,3]thiazolo[5,4-e][1,2]benzothiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3S2/c1-4-7-6(14-12-4)3-2-5-8(7)13-9(10)11-5/h2-3H,1H3,(H2,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKHAESNALJWWJS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC2=C1C3=C(C=C2)N=C(S3)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.